Cas no 72806-11-2 (5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester)
72806-11-2 structure
Product Name:5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester
CAS No:72806-11-2
MF:C11H15ClN2O2
MW:242.702001810074
CID:4160154
Update Time:2025-03-30
5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester
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- Inchi: 1S/C11H15ClN2O2/c1-3-5-6-9-13-7-8(10(12)14-9)11(15)16-4-2/h7H,3-6H2,1-2H3
- InChI Key: WSTORBPSVVSUNW-UHFFFAOYSA-N
- SMILES: C1(CCCC)=NC=C(C(OCC)=O)C(Cl)=N1
Experimental Properties
- Density: 1.166±0.06 g/cm3(Predicted)
- Boiling Point: 322.3±22.0 °C(Predicted)
- pka: -1.09±0.29(Predicted)
5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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